Cas no 108446-18-0 (4H-Pyrimido[6,1-a]isoquinolin-4-one,2,3,6,7-tetrahydro-9,10-dimethoxy-3,7,7-trimethyl-2-[(2,4,6-trimethylphenyl)imino]-)

• Product name: 4H-Pyrimido[6,1-a]isoquinolin-4-one,2,3,6,7-tetrahydro-9,10-dimethoxy-3,7,7-trimethyl-2-[(2,4,6-trimethylphenyl)imino]-
• CAS No: 108446-18-0
• MF: C₂₆H₃₁N₃O₃
• Molecular Weight: 433.54264
• CID: 154919
• PubChem ID: 3065635

4H-Pyrimido[6,1-a]isoquinolin-4-one,2,3,6,7-tetrahydro-9,10-dimethoxy-3,7,7-trimethyl-2-[(2,4,6-trimethylphenyl)imino]- Properties

Names and Identifiers

• 4H-Pyrimido[6,1-a]isoquinolin-4-one,2,3,6,7-tetrahydro-9,10-dimethoxy-3,7,7-trimethyl-2-[(2,4,6-trimethylphenyl)imino]-
• 9,10-dimethoxy-3,7,7-trimethyl-2-(2,4,6-trimethylphenyl)imino-6H-pyrimido[6,1-a]isoquinolin-4-one
• 4H-Pyrimido(6,1-a)isoquinolin-4-one, 2,3,6,7-tetrahydro-9,10-dimethoxy-3,7,7-trimethyl-2-((2,4,6-trimethylphenyl)imino)-, monohydrochloride
• SCHEMBL2458945
• SCHEMBL2458947
• 108446-18-0

• Inchi： InChI=1S/C26H31N3O3/c1-15-9-16(2)24(17(3)10-15)27-23-13-20-18-11-21(31-7)22(32-8)12-19(18)26(4,5)14-29(20)25(30)28(23)6/h9-13H,14H2,1-8H3/b27-23-
• InChIKey： OJTPNRQOKSMXOT-VYIQYICTSA-N
• SMILES： COC1=C(OC)C=C2C(C3=C/C(=N/C4C(C)=CC(C)=CC=4C)/N(C)C(=O)N3CC2(C)C)=C1

Computed Properties

• 精确分子量: 433.23673
• 同位素质量: 433.237
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 32
• 可旋转化学键数量: 3
• 复杂度: 779
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 4.8
• 拓扑分子极性表面积: 54.4Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 595.3°Cat760mmHg
• 闪点: 313.9°C
• Refractive Index: 1.592
• PSA: 54.37
• LogP: 4.31980